Cas no 1251680-73-5 (2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-butyl-N-methylacetamide)

• Product Name: 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-butyl-N-methylacetamide
• CAS No: 1251680-73-5
• MF: C₁₈H₂₉N₃O₄S
• MW: 383.505563497543
• CID: 6275150
• PubChem ID: 49666455
• Update Time: 2025-07-09

2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-butyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-butyl-N-methylacetamide
• AKOS005724798
• F3406-8835
• 2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-butyl-N-methylacetamide
• 1251680-73-5
• 2-[3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-butyl-N-methylacetamide
• 2-[3-(azepan-1-ylsulfonyl)-2-oxopyridin-1-yl]-N-butyl-N-methylacetamide
• VU0625212-1

• Inchi： 1S/C18H29N3O4S/c1-3-4-11-19(2)17(22)15-20-12-9-10-16(18(20)23)26(24,25)21-13-7-5-6-8-14-21/h9-10,12H,3-8,11,13-15H2,1-2H3
• InChI Key： NMQJSFMRNGSLSU-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN(CC(N(C)CCCC)=O)C1=O)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 383.18787759g/mol
• Monoisotopic Mass: 383.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-butyl-N-methylacetamide

2-3-(Azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-butyl-N-methylacetamide

The compound 2-3-(Azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-butyl-N-methylacetamide (CAS No. 1251680-73-5) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their role in various pharmacological applications. The structure of this molecule is characterized by a dihydropyridine ring system, which is a common feature in many drugs targeting cardiovascular diseases. The presence of the azepane sulfonyl group further enhances its pharmacokinetic properties, making it a promising candidate for drug development.

Recent studies have highlighted the importance of sulfonamide-containing compounds in modulating enzyme activity and receptor binding. The dihydropyridine moiety in this compound is particularly interesting due to its ability to interact with voltage-dependent calcium channels, a key target in the treatment of hypertension and related cardiovascular conditions. Researchers have also explored the potential of this compound as a bioisostere, where structural modifications can lead to improved bioavailability and reduced toxicity.

The synthesis of 2-3-(Azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-butyl-N-methylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of azepane sulfonyl chloride as an intermediate has been shown to improve the efficiency of the reaction, leading to higher yields and purer products. This compound has also been subjected to extensive computational modeling, which has provided insights into its three-dimensional structure and potential interactions with biological targets.

In terms of pharmacokinetics, this compound exhibits favorable properties such as good solubility and moderate permeability, which are essential for effective drug delivery. Preclinical studies have demonstrated that it has a prolonged half-life, suggesting potential for once-daily dosing regimens. Additionally, its metabolic stability has been evaluated using in vitro assays, revealing that it is not readily metabolized by common cytochrome P450 enzymes, which could minimize drug-drug interactions.

The therapeutic potential of 2-3-(Azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yli...